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Introduction
Abediterol is a potent, long-acting β2-adrenoceptor agonist that has been investigated for the

treatment of asthma and chronic obstructive pulmonary disease (COPD). The synthesis of

Abediterol involves the coupling of two key precursors: a hydrophilic head and a lipophilic

amine tail. Continuous-flow chemistry offers significant advantages for the synthesis of these

precursors, including enhanced safety, improved process control, higher yields, and the

potential for telescoped multi-step reactions. This document provides detailed application notes

and experimental protocols for the continuous-flow synthesis of both the lipophilic and a

proposed synthesis for the hydrophilic precursors of Abediterol.

I. Continuous-Flow Synthesis of the Lipophilic
Amine Tail
The synthesis of the lipophilic amine tail of Abediterol has been successfully demonstrated in

a three-step continuous-flow process. This sequence involves a phase-transfer-catalyzed O-

alkylation, a rhodium-catalyzed hydroformylation, and a ruthenium-catalyzed reductive

amination.[1]
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Step 1: O-Alkylation

Step 2: Hydroformylation

Step 3: Reductive Amination
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Step 2: Selective Reduction
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Automated Flow Reactor System
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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